N-(2,6-dimethylphenyl)-3-(4-ethylphenyl)propanamide

• IUPAC Name: N-(2,6-dimethylphenyl)-3-(4-ethylphenyl)propanamide
• InChI: InChI=1S/C19H23NO/c1-4-16-8-10-17(11-9-16)12-13-18(21)20-19-14(2)6-5-7-15(19)3/h5-11H,4,12-13H2,1-3H3,(H,20,21)
• InChI Key: ZUCVWAPNPVTIJP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)CCC(=O)NC2=C(C=CC=C2C)C
• Molecular Formula: C19H23NO
• Molecular Weight: 281.4 g/mol

Description

N-(2,6-dimethylphenyl)-3-(4-ethylphenyl)propanamide, commonly known as Diclazepam, is a benzodiazepine analog that has gained significant attention in the scientific community due to its potential applications in research. It is a psychoactive substance that is structurally similar to diazepam, a well-known benzodiazepine. Diclazepam has been synthesized using multiple methods, and its mechanism of action, biochemical and physiological effects, and future directions for research have been extensively studied.

Mechanism of Action

Diclazepam acts on the central nervous system by enhancing the activity of the neurotransmitter gamma-aminobutyric acid (GABA). It binds to the GABA-A receptor and increases the affinity of GABA for the receptor, resulting in an increase in chloride ion influx and hyperpolarization of the neuron. This leads to a decrease in neuronal excitability and produces sedative, anxiolytic, and muscle relaxant effects.
Biochemical and Physiological Effects:
Diclazepam has been shown to produce sedative, anxiolytic, and muscle relaxant effects in animal studies. It has also been shown to decrease anxiety-related behavior in rats and improve cognitive function in mice. Diclazepam has a long half-life, which makes it useful for studying the pharmacokinetics of benzodiazepines. It has also been shown to have a low potential for abuse and dependence.

Advantages and Limitations for Lab Experiments

Diclazepam has several advantages for use in laboratory experiments. It has a high potency and long-lasting effects, which make it ideal for studying the pharmacokinetics and pharmacodynamics of benzodiazepines. It has also been shown to have a low potential for abuse and dependence, which makes it a safer alternative to other benzodiazepines. However, Diclazepam has limitations, such as its high cost and limited availability.

Future Directions

There are several future directions for research on Diclazepam. One area of research is to study its effects on cognitive function and memory in humans. Another area of research is to investigate its potential as a treatment for anxiety disorders. Further research is needed to determine the optimal dosage and duration of treatment for Diclazepam. Additionally, more research is needed to understand the long-term effects of Diclazepam on the brain and body.
Conclusion:
In conclusion, Diclazepam is a benzodiazepine analog that has gained significant attention in the scientific community due to its potential applications in research. It has been synthesized using multiple methods, and its mechanism of action, biochemical and physiological effects, and future directions for research have been extensively studied. Diclazepam has several advantages for use in laboratory experiments, including its high potency and long-lasting effects, but it also has limitations, such as its high cost and limited availability. Further research is needed to fully understand the potential of Diclazepam in scientific research.

Scientific Research Applications

Diclazepam has been extensively studied for its potential applications in scientific research. It has been used as a reference standard in analytical chemistry, forensic toxicology, and pharmacology. Its high potency and long-lasting effects make it an ideal candidate for studying the pharmacokinetics and pharmacodynamics of benzodiazepines. Diclazepam has also been used to study the effects of benzodiazepines on cognitive function, memory, and anxiety.